Cas no 178959-28-9 (Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI))

• Product Name: Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI)
• CAS No: 178959-28-9
• MF: C₃₂H₅₆Cl₂Hg₂O₂
• MW: 944.871841430664
• MDL: MFCD00676703
• CID: 166866
• PubChem ID: 4548421
• Update Time: 2025-07-10

Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI) Chemical and Physical Properties

Names and Identifiers

• Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI)
• chloro-[2-(chloromercurio)-4,5-didodecoxy-3,6-dimethylphenyl]mercury
• mu-[4,5-bis(dodecyloxy)-3,6-dimethylbenzene-1,2-diyl-kappaC~1~:kappaC~2~](dichloro)dimercury
• ETH 9033
• CHLORIDE IONOPHORE III
• 3,6-didodecyloxy-4,5-dimethyl-o-phenylene-bis(mercury chloride)
• 3,6-DIDODECYLOXY-4,5-DIMETHYL-1,2-PHENYLENE-BIS(MERCURY CHLORIDE)
• ETH 9033, 3,6-Didodecyloxy-4,5-dimethyl-o-phenylene-bis(mercury chloride)
• Chloride ionophore III, Selectophore(TM)
• 178959-28-9
• DTXSID90404139

• MDL： MFCD00676703
• Inchi： 1S/C32H56O2.2ClH.2Hg/c1-5-7-9-11-13-15-17-19-21-23-27-33-31-29(3)25-26-30(4)32(31)34-28-24-22-20-18-16-14-12-10-8-6-2;;;;/h5-24,27-28H2,1-4H3;2*1H;;/q;;;2*+1/p-2
• InChI Key： SSQLFLVGBOQWGG-UHFFFAOYSA-L
• SMILES： [Hg](C1C(=C(C)C(=C(C=1C)OCCCCCCCCCCCC)OCCCCCCCCCCCC)[Hg]Cl)Cl

Computed Properties

• Exact Mass: 944.304707g/mol
• Monoisotopic Mass: 946.30702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 24
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI) Security Information

• Hazardous Material transportation number：UN 2025 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28-33-50/53
• Safety Instruction： 13-28-36-45-60-61
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：26/27/28-33-50/53

Additional information on Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI)

Recent Advances in the Study of Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI) and Its Implications in Chemical Biology and Medicine

The compound Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI) (CAS: 178959-28-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have focused on the synthesis and characterization of Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI), with particular emphasis on its stability and reactivity under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and confirm the presence of the dodecyloxy and dimethyl substituents, which are critical for its biological activity.

One of the most promising aspects of this compound is its potential as an antimicrobial agent. Preliminary in vitro studies have demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membranes, a property attributed to the lipophilic nature of the dodecyloxy chains.

In addition to its antimicrobial properties, Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI) has shown potential in cancer research. Recent investigations have explored its ability to induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to modulate oxidative stress pathways and inhibit key enzymes involved in cell proliferation has been a focal point of these studies.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Current efforts are directed towards the development of derivatives with improved pharmacokinetic profiles while retaining the compound's biological efficacy.

In conclusion, Mercury, [m-[3,6-bis(dodecyloxy)-4,5-dimethyl-1,2-phenylene]]dichlorodi-(9CI) represents a promising candidate for further investigation in chemical biology and medicinal chemistry. Its unique structural features and broad-spectrum biological activity make it a valuable subject for ongoing research, with potential applications ranging from antimicrobial therapy to oncology. Future studies should focus on optimizing its properties and elucidating its mechanisms of action in greater detail.